![molecular formula C16H16N2O2 B7455759 N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide](/img/structure/B7455759.png)
N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide
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Overview
Description
N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide, also known as DMF, is a chemical compound that has been widely used in scientific research due to its unique properties. DMF is a small molecule that has been found to have a variety of biochemical and physiological effects, making it a valuable tool in the study of various biological processes.
Mechanism of Action
The mechanism of action of N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide is not fully understood, but it is thought to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates the expression of genes involved in antioxidant and anti-inflammatory responses. This compound has been shown to activate the Nrf2 pathway, leading to increased expression of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including antioxidant and anti-inflammatory effects, neuroprotective effects, and immunomodulatory effects. This compound has been shown to increase the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1) and superoxide dismutase (SOD), leading to reduced oxidative stress. This compound has also been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), leading to reduced inflammation. In addition, this compound has been found to have neuroprotective effects by reducing neuronal damage and promoting neuronal survival. This compound has also been shown to have immunomodulatory effects by reducing the activity of immune cells such as T cells and B cells.
Advantages and Limitations for Lab Experiments
N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide has several advantages as a tool for scientific research, including its small size, which allows it to easily cross cell membranes and blood-brain barriers, and its ability to activate the Nrf2 pathway, which is involved in a variety of biological processes. However, this compound also has some limitations, including its potential toxicity at high doses and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for research on N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide, including the development of new synthetic methods for this compound and its derivatives, the identification of new targets for this compound in various biological processes, and the evaluation of the potential of this compound as a therapeutic agent for various diseases. In addition, further studies are needed to fully understand the mechanism of action of this compound and its effects on various biological processes.
Synthesis Methods
N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide can be synthesized using a variety of methods, including the reaction of 1-benzofuran-2-carboxylic acid with 1,5-dimethylpyrrole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using chromatography techniques.
Scientific Research Applications
N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide has been used in a variety of scientific fields, including medicinal chemistry, neuroscience, and immunology. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and autoimmune disorders. In neuroscience, this compound has been found to have neuroprotective effects and has been studied for its potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, this compound has been shown to have immunomodulatory effects and has been studied for its potential in the treatment of autoimmune diseases such as multiple sclerosis.
Properties
IUPAC Name |
N-[(1,5-dimethylpyrrol-2-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O2/c1-11-7-8-13(18(11)2)10-17-16(19)15-9-12-5-3-4-6-14(12)20-15/h3-9H,10H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGOMINSKHADJQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(N1C)CNC(=O)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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